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Compound of Interest

Compound Name: Siliclad

Cat. No.: B15290181

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety information for

Siliclad®, a hydrophobic coating agent commonly used in laboratory settings. The information

is compiled from Safety Data Sheets (SDS) and chemical safety literature to ensure safe

handling, storage, and emergency preparedness. This guide is intended for use by trained

professionals in a laboratory environment.

Chemical Identity and Composition
Siliclad® is a proprietary mixture that imparts a hydrophobic surface to glass and other

siliceous materials. While the exact formulation is confidential, the primary hazardous

components are identified as an octadecylsilane derivative, tertiary alcohols, and diacetone

alcohol.

Table 1: Chemical Composition of Siliclad®
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Component CAS Number
Formula
(Representative)

Key Hazards

Octadecylsilane

Derivative

Not Available

(Mixture)
C18H39Si-

Skin Irritant, Eye

Irritant, Respiratory

Irritant

Tertiary Alcohols (e.g.,

tert-Butyl Alcohol)
75-65-0 (CH₃)₃COH

Flammable Liquid,

Eye Irritant,

Respiratory Irritant,

Harmful if Inhaled

Diacetone Alcohol 123-42-2 C₆H₁₂O₂

Combustible Liquid,

Serious Eye Irritant,

Respiratory Irritant

Hazard Identification and Classification
Siliclad® is classified as a hazardous substance due to its flammability and potential to cause

irritation.

GHS Hazard Classification:

Flammable Liquids: Category 3[1][2]

Skin Corrosion/Irritation: Category 2[1][2]

Serious Eye Damage/Eye Irritation: Category 2A[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[1]

[2]

Acute Toxicity (Inhalation): Category 4[2]

Hazard Statements (H-phrases):

H226: Flammable liquid and vapor.[1][2]

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.[1][2]

Physical and Chemical Properties
The physical and chemical properties of Siliclad® and its components are crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties

Property Siliclad®
tert-Butyl
Alcohol

Diacetone
Alcohol

n-
Octadecylsilan
e
(Representativ
e)

Appearance
Colorless to pale

yellow liquid[1]

Colorless solid or

liquid[3]

Colorless

liquid[4][5]
Solid[6]

Odor Not specified Camphor-like[3] Faint, minty[4][5] Not specified

Flash Point 27°C (80.6°F)[4] 11°C (52°F)[7]
58°C (136.4°F)

[8]
Not Available

Boiling Point Not specified 83°C (181°F)[7] 166°C (331°F)
195°C @

15mmHg[6]

Specific Gravity 0.88[4] 0.79 0.938 Not Available

Vapor Pressure Not specified
42 mmHg @

25°C[3]

0.97 mmHg @

20°C
Not Available

Solubility in

Water

Reacts with

water[4]
Miscible[3] Miscible[4] Insoluble

Exposure Controls and Personal Protection
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To minimize exposure to Siliclad®, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Exposure Limits
Table 3: Occupational Exposure Limits for Components

Component OSHA PEL (TWA) NIOSH REL (TWA) ACGIH TLV (TWA)

tert-Butyl Alcohol
100 ppm (300 mg/m³)

[9]

100 ppm (300 mg/m³)

[9]

100 ppm (300 mg/m³)

[9]

Diacetone Alcohol
50 ppm (240 mg/m³)

[8]

50 ppm (240 mg/m³)

[5]
50 ppm (240 mg/m³)

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling Siliclad®.

Caption: Recommended Personal Protective Equipment for handling Siliclad®.

Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the product.

Handling: Avoid contact with skin and eyes. Do not breathe vapors. Use only in a well-

ventilated area, preferably in a chemical fume hood. Keep away from heat, sparks, and open

flames. Ground and bond containers when transferring material to prevent static discharge.

[2][10] Use non-sparking tools.[2][10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

oxidizing agents and moisture.[10] Keep containers tightly closed.[10]

Accidental Release and First Aid Measures
In the event of a spill or exposure, prompt and appropriate action is critical.
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Accidental Release
The following workflow outlines the steps to take in case of a Siliclad® spill.

Spill Occurs

Evacuate non-essential personnel and ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE.

Contain the spill with inert absorbent material (e.g., sand, vermiculite).

Collect absorbed material using non-sparking tools into a suitable container for disposal.

Clean the spill area with soap and water.

Dispose of waste according to regulations.
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Click to download full resolution via product page

Caption: Emergency procedure for a Siliclad® spill.

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

respiratory irritation occurs, seek medical attention.[5]

Skin Contact: Remove contaminated clothing. Wash the affected area with plenty of soap

and water. If skin irritation persists, get medical advice/attention.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Experimental Protocols for Safety Data
The safety data presented in the SDS are determined through standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD) and ASTM International.

Flash Point Determination
The flash point of Siliclad® (27°C) is likely determined using a closed-cup method, such as the

Pensky-Martens closed-cup test (ASTM D93).[2][3][4][11]

Principle: A test specimen is heated in a closed cup at a controlled rate. An ignition source is

periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which the vapors ignite to produce a flash.[11]

Apparatus: A Pensky-Martens closed-cup tester consists of a brass test cup with a lid that

has openings for a stirrer, thermometer, and ignition source.[11]

Procedure (summarized):
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The sample is placed in the test cup to a specified level.

The lid is secured, and the sample is heated and stirred at a prescribed rate.[2][11]

At regular temperature intervals, the ignition source is dipped into the cup.[2][11]

The temperature at which a distinct flash is observed is recorded as the flash point.[11]

Skin Irritation Testing
Skin irritation potential is assessed using methods like the OECD Test Guideline 439 (In Vitro

Skin Irritation: Reconstructed Human Epidermis Test Method).[9][12]

Principle: This in vitro method uses a reconstructed human epidermis (RhE) model that

mimics the properties of human skin. The test chemical is applied to the surface of the RhE

tissue. Cell viability is then measured to determine the level of irritation.[12]

Procedure (summarized):

The test chemical is applied to the surface of triplicate RhE tissue models.[12]

After a specific exposure period, the chemical is washed off, and the tissues are

incubated.[12]

Cell viability is assessed by measuring the conversion of a vital dye (e.g., MTT) into a

colored formazan salt by the mitochondria of viable cells.[12]

A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the chemical

is an irritant.[12]

Eye Irritation Testing
Eye irritation potential is evaluated through methods such as the OECD Test Guideline 405

(Acute Eye Irritation/Corrosion).[1][13]

Principle: The test substance is applied to the eye of an animal (typically a rabbit), and the

effects on the cornea, iris, and conjunctiva are observed and scored over time.[13][14] Due
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to animal welfare concerns, a weight-of-the-evidence approach and in vitro methods are

strongly encouraged before in vivo testing.[1][13]

Procedure (summarized for in vivo):

A single dose of the test substance is instilled into the conjunctival sac of one eye of the

test animal.[1][13] The other eye serves as a control.

The eyes are examined for signs of irritation at specified intervals (e.g., 1, 24, 48, and 72

hours) and scored according to a standardized system.[14]

The severity and reversibility of the ocular lesions are used to classify the substance's

irritation potential.[14]

Acute Oral Toxicity
The potential for harm if swallowed is determined by acute oral toxicity studies, such as the

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or 423 (Acute Toxic

Class Method).[15][16][17]

Principle: A single dose of the test substance is administered orally to a group of animals

(usually rats). The animals are observed for signs of toxicity and mortality.[16]

Procedure (summarized for Fixed Dose Procedure):

A group of animals of a single sex is dosed at one of the fixed dose levels (5, 50, 300, or

2000 mg/kg).[16]

The animals are observed for a set period (typically 14 days) for signs of toxicity, including

changes in skin, fur, eyes, and behavior.[18]

The presence or absence of toxicity or mortality determines if further testing at higher or

lower doses is necessary.[16] The results are used to classify the substance according to

its acute oral toxicity.

Disposal Considerations
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Dispose of Siliclad® and any contaminated materials in accordance with local, state, and

federal regulations. It should be treated as a hazardous waste. Do not dispose of it down the

drain.[10] Incineration in a licensed facility is a recommended disposal method.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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